Cas no 33469-16-8 (1H-Imidazole, 2-(3,4-dichlorophenyl)-4-(trifluoromethyl)-)

• Product Name: 1H-Imidazole, 2-(3,4-dichlorophenyl)-4-(trifluoromethyl)-
• CAS No: 33469-16-8
• MF: C₁₀H₅Cl₂F₃N₂
• MW: 281.061310529709
• CID: 1457694
• PubChem ID: 12811215
• Update Time: 2025-04-20

1H-Imidazole, 2-(3,4-dichlorophenyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-(3,4-dichlorophenyl)-4-(trifluoromethyl)-
• 2-(3,4-dichloro-phenyl)-4-trifluoromethyl-1(3)H-imidazole
• 2-(3,4-dichlorophenyl)-5-(trifluoromethyl)-1H-Imidazole
• 33469-16-8
• 1H-Imidazole, 2-(3,4-dichlorophenyl)-5-(trifluoromethyl)-
• DB-068830
• DTXSID001203516

• Inchi： 1S/C10H5Cl2F3N2/c11-6-2-1-5(3-7(6)12)9-16-4-8(17-9)10(13,14)15/h1-4H,(H,16,17)
• InChI Key： IRBDUGKQXSGKAW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=NC=C(C(F)(F)F)N1)Cl

Computed Properties

• Exact Mass: 279.97835
• Monoisotopic Mass: 279.9781880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68